Cas no 102253-22-5 (Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]-)

• Product Name: Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]-
• CAS No: 102253-22-5
• MF: C₂₆H₄₄N₂O₃
• MW: 432.639167785645
• CID: 1132475
• Update Time: 2024-07-27

Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]-

• Inchi： 1S/C26H44N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27-26(31)28-24-20-18-23(19-21-24)25(29)30/h18-21H,2-17,22H2,1H3,(H,29,30)(H2,27,28,31)
• InChI Key： WPHLEVULMJWXRC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(NCCCCCCCCCCCCCCCCCC)=O)C=C1

Computed Properties

• Exact Mass: 432.33542

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 554.8±42.0 °C(Predicted)
• PSA: 78.43
• pka: 4.41±0.10(Predicted)